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Compound of Interest

Compound Name:
aluminum;N,N-

dimethylethanamine

Cat. No.: B050729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimethylethylamine alane, systematically known as (Ethyldimethylamine)trihydroaluminum and

often abbreviated as DMEAA, is an organometallic compound with significant applications in

chemical vapor deposition (CVD) and as a selective reducing agent in organic synthesis.[1][2]

Its utility is intrinsically linked to its chemical stability and reactivity profile. This guide provides a

comprehensive overview of these characteristics, supported by available data and

experimental observations.

Physical and Chemical Properties
DMEAA is a colorless liquid at ambient temperatures, which makes it a convenient precursor

for vapor-phase applications.[3][4] Key physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C4H14AlN [2]

Molecular Weight 103.14 g/mol [2][5]

Appearance Colorless Liquid [4]

Melting Point 11-15 °C [2][4]

Boiling Point 50-55 °C at 0.05 mmHg [2][4]

Density 0.837 g/mL at 25 °C [2]

Vapor Pressure 1.5 Torr at room temperature [6]

Flash Point -20 °C (-4 °F) [2][4]

Stability
The stability of DMEAA is a critical factor for its storage, handling, and application. It is known

to have limited thermal stability and is highly sensitive to atmospheric conditions.

DMEAA exhibits moderate thermal stability. While it is a liquid at room temperature, it can

slowly decompose, leading to the generation of potentially high pressures in sealed containers.

[3] For safe storage, it is recommended to keep the compound at temperatures below 5°C

under a dry, inert atmosphere.[7]

The thermal decomposition of DMEAA is a key process in its application for the chemical vapor

deposition of aluminum films. The deposition rate of aluminum is highly dependent on the

substrate temperature. Studies have shown that the deposition rate can decrease abruptly at

temperatures above 200°C.[8] This phenomenon is attributed to the gas-phase decomposition

of DMEAA and an increased desorption rate of alane (AlH₃) from the film surface at higher

temperatures.[8] The decomposition in the gas phase can involve the formation of alane

oligomers.[8]
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DMEAA is highly reactive with air and moisture.[7] It should be handled exclusively under an

inert atmosphere, such as in a glove box or a sealed system, to prevent degradation and

ensure safety.[7]

Reactivity
The reactivity of DMEAA is primarily dictated by the presence of the alane (AlH₃) moiety, which

is a powerful reducing agent.

DMEAA reacts violently with water and other protic materials like alcohols and alkalis,

producing flammable hydrogen gas.[7] This reactivity necessitates stringent handling

procedures to avoid contact with moisture.[7] Hazardous decomposition products can include

aluminum oxides, carbon monoxide, formaldehyde, and hydrogen.[7]
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DMEAA is a versatile and selective reducing agent in organic synthesis.[2] It is particularly

useful for the reduction of various functional groups. For instance, it has been employed in the

synthesis of dihydroflustramine C and flustramine E alkaloids through the selective reduction of

brominated γ-lactams.[1] It can also be used for the hydroalumination of nitriles and isonitriles.

Beyond its use in CVD for aluminum films, DMEAA serves as a precursor for other materials.[6]

[8] It has been utilized in the preparation of aluminum nanoparticles and in the fabrication of

ternary material systems like AlTiN when combined with other precursors.[9] The

sonochemically assisted thermal decomposition of DMEAA with titanium (IV) isopropoxide in

the presence of oleic acid can yield air-stable, size-selective aluminum core-shell

nanoparticles.[10][11]

Experimental Protocols
Detailed experimental protocols are often proprietary or specific to the research context.

However, a general workflow for studying thermal stability or reactivity can be outlined.
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Methodology:

Sample Preparation: All sample handling must be performed in an inert atmosphere (e.g., a

glovebox) to prevent premature reaction with air or moisture.

Instrumentation: A simultaneous thermal analyzer (STA) capable of performing both

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is typically

used.

Procedure: A small, accurately weighed sample is placed in an inert crucible (e.g., alumina).

The instrument is sealed and purged with a high-purity inert gas. The sample is then heated

according to a predefined temperature ramp, and the mass loss and heat flow are recorded

as a function of temperature.

Safety and Handling
Given its high reactivity and flammability, stringent safety precautions are mandatory when

working with DMEAA.
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Hazard Handling Precaution Reference

Flammability

Highly flammable liquid and

vapor. Keep away from heat,

sparks, and open flames. Use

non-sparking tools and

explosion-proof equipment.

[7][12]

Reactivity with Water

Reacts violently with water,

releasing flammable gases. Do

not allow contact with water or

moisture.

[7]

Air Sensitivity
Do not allow contact with air.

Handle under an inert gas.
[7]

Corrosivity
Causes severe skin burns and

eye damage.
[12]

Personal Protective Equipment

Wear protective gloves,

clothing, and eye/face

protection. Work in a glove box

or a sealed system with proper

ventilation.

[7]

Fire Extinguishing

Use dry chemical powder, lime,

sand, or soda ash. DO NOT

USE WATER.

[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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